Cas no 351003-41-3 (4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide)

• Product Name: 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide
• CAS No: 351003-41-3
• MF: C₁₂H₉FN₂O₂S
• MW: 264.275464773178
• CID: 302893
• PubChem ID: 3308852
• Update Time: 2025-06-10

4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide
• 8-Fluoro-4H-[1]-benzopyrano[4,3-b]thiophene-2-carboxylic acid hydrazide
• 8-fluoro-4H-thieno[3,2-c]chromene-2-carbohydrazide
• 8-FLUORO-4H-(1)-BENZOPYRANO(4 3-B)THIOP&amp
• AC1MNS0X
• AG-F-20769
• amp
• CTK1C1757
• 351003-41-3
• 8-FLUORO-4H-(1)-BENZOPYRANO(4 3-B)THIOP&
• DTXSID60391305
• J-019921
• 8-Fluoro-4H-thieno[3,2-c][1]benzopyran-2-carbohydrazide

• Inchi： 1S/C12H9FN2O2S/c13-7-1-2-9-8(4-7)11-6(5-17-9)3-10(18-11)12(16)15-14/h1-4H,5,14H2,(H,15,16)
• InChI Key： CVJPQXDVSGQTOS-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=CC2COC3C=CC(=CC=3C1=2)F

Computed Properties

• Exact Mass: 264.03700
• Monoisotopic Mass: 264.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• Melting Point: 262 °C (dec.)(lit.)
• PSA: 92.59000
• LogP: 3.14130

4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide Security Information

• WGK Germany：3

Additional information on 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide

4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide (CAS No. 351003-41-3): A Comprehensive Overview

4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide (CAS No. 351003-41-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienobenzopyran derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The 8-fluoro substitution on the thienobenzopyran scaffold is a key structural element that contributes to the compound's enhanced pharmacological profile. Fluorine atoms are often incorporated into drug molecules to improve their metabolic stability, lipophilicity, and binding affinity to target proteins. In the case of 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide, the fluorine atom at the 8-position likely enhances its interaction with specific receptors or enzymes, thereby potentiating its biological effects.

The hydrazide functional group in this compound is another important feature that contributes to its biological activity. Hydrazides are known to form covalent bonds with carbonyl groups in proteins, making them useful for developing irreversible inhibitors of enzymes and other protein targets. This property has been exploited in the development of various drugs and research tools in medicinal chemistry.

Recent studies have shown that 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide exhibits potent anti-inflammatory activity. In vitro assays have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. These findings suggest that it may have therapeutic potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide has also shown promise as an antiviral agent. Research has indicated that it can inhibit the replication of several viral strains, including influenza virus and herpes simplex virus (HSV). The mechanism of antiviral action is thought to involve the disruption of viral entry into host cells or the inhibition of viral enzyme activity.

Furthermore, preliminary studies have explored the anticancer potential of 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide. In vitro experiments using cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. The exact molecular targets responsible for these effects are still under investigation, but they may include key signaling pathways involved in cell survival and growth.

The pharmacokinetic properties of 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide have also been studied to assess its suitability for therapeutic use. Animal models have demonstrated that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Despite its promising therapeutic potential, further research is needed to fully understand the safety and efficacy of 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide. Preclinical studies are currently underway to evaluate its toxicity profile and identify any potential side effects. Additionally, clinical trials will be necessary to determine its effectiveness in human patients and optimize dosing regimens.

In conclusion, 4H-Thieno[3,2-c][1]benzopyran-2-carboxylicacid, 8-fluoro-, hydrazide (CAS No. 351003-41-3) represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases, viral infections, and cancer. Its unique chemical structure and multifaceted biological activities make it an exciting area of research in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments in various medical fields.